Cas no 2228620-23-1 (1-(5-chloropyridin-2-yl)-N-methylcyclopropan-1-amine)

• Product Name: 1-(5-chloropyridin-2-yl)-N-methylcyclopropan-1-amine
• CAS No: 2228620-23-1
• MF: C₉H₁₁ClN₂
• MW: 182.650040864944
• CID: 5926247
• PubChem ID: 165741381
• Update Time: 2025-06-08

1-(5-chloropyridin-2-yl)-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloropyridin-2-yl)-N-methylcyclopropan-1-amine
• 2228620-23-1
• EN300-1993722

• Inchi： 1S/C9H11ClN2/c1-11-9(4-5-9)8-3-2-7(10)6-12-8/h2-3,6,11H,4-5H2,1H3
• InChI Key： PJMFCNRTLAEUOV-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)C1(CC1)NC

Computed Properties

• Exact Mass: 182.0610761g/mol
• Monoisotopic Mass: 182.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 24.9Ų

Additional information on 1-(5-chloropyridin-2-yl)-N-methylcyclopropan-1-amine

Comprehensive Overview of 1-(5-Chloropyridin-2-yl)-N-methylcyclopropan-1-amine (CAS No. 2228620-23-1)

1-(5-Chloropyridin-2-yl)-N-methylcyclopropan-1-amine (CAS No. 2228620-23-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound, characterized by its unique cyclopropylamine and chloropyridine moieties, exhibits versatile applications in drug discovery and crop protection. Researchers and industry professionals are increasingly exploring its potential due to its structural novelty and functional adaptability.

The molecular structure of 1-(5-Chloropyridin-2-yl)-N-methylcyclopropan-1-amine combines a 5-chloropyridine ring with a N-methylcyclopropylamine group, creating a scaffold that is highly amenable to further chemical modifications. This flexibility makes it a valuable intermediate in the synthesis of more complex molecules. Recent studies highlight its role in developing enzyme inhibitors and receptor modulators, particularly in neurological and metabolic disorders. The compound's bioavailability and binding affinity are key areas of ongoing research.

In agrochemical applications, 1-(5-Chloropyridin-2-yl)-N-methylcyclopropan-1-amine is being investigated for its potential as a pesticide intermediate. Its chloropyridine component is known to enhance the efficacy of pest control agents, while the cyclopropylamine group contributes to environmental stability. This dual functionality aligns with the growing demand for sustainable agriculture solutions, a topic of high relevance in today's eco-conscious market.

The synthesis of 1-(5-Chloropyridin-2-yl)-N-methylcyclopropan-1-amine typically involves multi-step organic reactions, including nucleophilic substitution and cyclization processes. Advanced techniques such as HPLC purification and spectroscopic characterization (NMR, MS) are employed to ensure high purity and accurate identification. These methodologies are critical for maintaining the compound's integrity in both research and industrial settings.

From a commercial perspective, the demand for CAS No. 2228620-23-1 is rising, driven by its applications in pharmaceutical intermediates and agrochemical formulations. Suppliers and manufacturers are focusing on scalable production methods to meet this demand while adhering to stringent quality control standards. The compound's patent landscape and regulatory status are also areas of interest for stakeholders navigating the competitive market.

In summary, 1-(5-Chloropyridin-2-yl)-N-methylcyclopropan-1-amine (CAS No. 2228620-23-1) represents a promising compound with broad applicability across multiple industries. Its structural features, combined with its potential in drug development and sustainable agriculture, make it a subject of ongoing scientific and commercial exploration. As research progresses, this compound is likely to play an increasingly important role in addressing contemporary challenges in health and environmental sustainability.